Cas no 13567-39-0 (Alpha-Cedrene Epoxide)

• Product Name: Alpha-Cedrene Epoxide
• CAS No: 13567-39-0
• MF: C₁₅H₂₄O
• MW: 220.350464820862
• CID: 49342
• PubChem ID: 122510
• Update Time: 2025-04-18

Alpha-Cedrene Epoxide Chemical and Physical Properties

Names and Identifiers

• Alpha-Cedrene Epoxide
• Alpha cedrene epoxide
• 8,9-Epoxy cedrane
• Andrane[IFF]
• Andrane
• 2H-2a,7-Methanoazuleno5,6-boxirene,octahydro-3,6,6,7a-tetramethyl-,(1aS,2aR,3R,5aS,7R,7aR)
• cedr-8-ene epoxide
• CEDRENEPOXID
• 9-Epoxy cedrane
• Alpha-Cedrene-oxide
• 2H-2a,7-Methanoazuleno5,6-boxirene, octahydro-3,6,6,7a-tetramethyl-, (1aS,2aR,3R,5aS,7R,7aR)-
• 2abeta,3alpha,5aalpha,7beta,7aalpha)]-alph
• 7-methanoazuleno[5,6-b]oxirene,octahydro-3,6,6,7a-tetramethyl-2h-2[1as-(1a
• Diepi-.alpha.-cedrene epoxide
• Cedrane, 8,9alpha-epoxy-
• SCHEMBL1640421
• NSC371728
• Cedrane, 8,9-epoxide
• 2H-2a,7-Methanoazuleno[5,6-b]oxirene, octahydro-3,6,6,7a-tetramethyl-, (1aS,2aR,3R,5aS,7R,7aR)-
• Octahydro-3,6,6,7a-tetramethyl-2H-2a,7-methanoazuleno(5,6-b)oxirene
• Cedrene oxide
• 13567-39-0
• .alpha.-Cedren epoxide
• Q67879665
• 2H-2a,7-Methanoazuleno[5,6-b]oxirene, octahydro-3,6,6,7a-tetramethyl-
• Di-epi-cedrenoxide
• 8,9-Epoxycedrane
• DTXSID30860119
• (1aS-(1aalpha,2abeta,3aalpha,5aalpha,7beta,7aalpha))-Octahydro-3,6,6,7a-tetramethyl-2H-2a,7-methanoazuleno(5,6-b)oxirane
• AI3-36592
• EINECS 249-717-2
• Cedrene epoxide
• 2H-2a,7-Methanoazuleno(5,6-b)oxirene, octahydro-3,6,6,7a-tetramethyl-
• 29597-36-2
• EINECS 236-971-4
• 2H-2a,7-Methanoazuleno(5,6-b)oxirene, octahydro-3,6,6,7a-tetramethyl-, (1aS,2aR,3R,5aS,7R,7aR)-
• 8,9-Epoxy-cedrane
• NS00012083
• (1AS-(1aalpha,2abeta,3alpha,5aalpha,7beta,7aalpha))-octahydro-3,6,6,7a-tetramethyl-2H-2a,7-methanoazuleno(5,6-b)oxirene
• NSC-371728
• 2,6,6,8-tetramethyl-9-oxatetracyclo[5.4.1.01,5.08,10]dodecane
• CHEBI:167349
• AKOS015901736
• .alpha.-Cedrene epoxide
• .alpha.-Cedrene oxide
• HZRFVTRTTXBHSE-UHFFFAOYSA-N
• NSC 371728

• Inchi： 1S/C15H24O/c1-9-5-6-10-13(2,3)11-7-15(9,10)8-12-14(11,4)16-12/h9-12H,5-8H2,1-4H3
• InChI Key： HZRFVTRTTXBHSE-UHFFFAOYSA-N
• SMILES： O1C2CC34C(C)CCC3C(C)(C)C(C4)C12C

Computed Properties

• Exact Mass: 220.18300
• Monoisotopic Mass: 220.183
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.9
• Topological Polar Surface Area: 12.5A^2

Experimental Properties

• Color/Form: Colorless to yellowish liquid, with a long-lasting and elegant woody aroma, and amber and camphor smell
• Density: 1.04
• Boiling Point: 264.4 °C at 760 mmHg
• Flash Point: 264.4 °C at 760 mmHg
• Refractive Index: 1.528
• PSA: 12.53000
• LogP: 3.62620

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Cedrane and isocedrane sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Cedrane and isocedrane sesquiterpenoids